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Compound of Interest

Compound Name: TNPAL-Sphingomyelin

Cat. No.: B13745672

Get Quote

As a Senior Application Scientist, I recognize that handling specialized fluorescent lipids like

TNPAL-Sphingomyelin (Trinitrophenylaminolauroyl-Sphingomyelin) requires a rigorous

intersection of biochemical precision and stringent environmental health and safety (EH&S)

compliance. Because this reagent is typically supplied in a highly volatile, toxic solvent vehicle,

its lifecycle—from assay preparation to final waste segregation—must be treated as a self-

validating safety system.

Below is the comprehensive operational and disposal guide for TNPAL-Sphingomyelin,

designed to ensure experimental integrity while safeguarding laboratory personnel and the

environment.

Physicochemical Profile & Hazard Causality
To handle TNPAL-Sphingomyelin safely, we must first understand the causality behind its

hazards. The primary danger does not stem from the synthetic lipid itself, but rather from its

delivery vehicle: a Chloroform:Methanol (2:1 v/v) solution. This specific ratio is experimentally

necessary to solvate both the highly polar phosphocholine headgroup and the hydrophobic

ceramide tail, but it introduces severe flammability and inhalation risks.

Table 1: Quantitative Data and Operational Implications
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Property Value
Operational & Safety
Implication

CAS Number 117985-56-5

Essential for regulatory

tracking and EH&S

compliance.

Molecular Weight 873.03 g/mol

Required for precise molarity

calculations in enzymatic

kinetics.

Stock Vehicle Chloroform:Methanol (2:1)

Dictates mandatory

halogenated waste

segregation.

Flash Point 11 °C (51.8 °F)

Highly flammable; must be

handled strictly away from

ignition sources.

Storage Temp -20 °C

Requires cold chain; warm to

room temp before opening to

prevent condensation.

Toxicity Profile Acute Tox 3 (Inhalation)

Vapor is a CNS depressant

and suspected carcinogen;

mandates fume hood use.

Operational Handling & Experimental Workflow
When utilizing TNPAL-Sphingomyelin as a substrate for sphingomyelinase (SMase) assays,

the transition from an organic stock to an aqueous biological system is the most critical step.

Step-by-Step Assay Preparation:

Equilibration: Remove the TNPAL-Sphingomyelin stock from -20°C storage and allow it to

equilibrate to room temperature inside a desiccator. Causality: Opening a cold vial causes

atmospheric moisture to condense into the hygroscopic methanol, which alters the lipid

concentration and degrades the stock.
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Aliquot & Evaporation: Working exclusively inside a certified chemical fume hood, aliquot the

required volume. Evaporate the chloroform:methanol vehicle under a gentle stream of

nitrogen gas. Causality: Nitrogen provides an inert atmosphere, preventing oxidative

degradation of the TNPAL fluorophore. Simultaneously, the fume hood safely exhausts the

toxic, halogenated chloroform vapors, protecting the researcher from inhalation hazards.

Resuspension: Rehydrate the dried lipid film in the appropriate aqueous assay buffer (e.g.,

Tris-HCl, MgCl2, Triton X-100) to form mixed micelles, which are required for enzyme

access[1].

Enzymatic Cleavage: Introduce the biological sample containing SMase and incubate at

37°C. The enzyme will hydrolyze the substrate into phosphocholine and fluorescent TNPAL-

ceramide[1].

Reaction Termination: Stop the reaction by adding an acidic organic extraction mixture (e.g.,

isopropanol/heptane/5% H2SO4)[2].

Waste Segregation & Proper Disposal Procedures
Proper disposal of TNPAL-Sphingomyelin and its assay byproducts is a matter of strict

regulatory compliance. Environmental regulations strictly prohibit discharging undiluted

synthetic lipids, halogenated solvents, or acidic solutions into the municipal sewage system[3].

Step-by-Step Disposal Protocol:

Phase Separation: Following reaction termination, centrifuge the samples to separate the

upper organic phase (containing the cleaved TNPAL-ceramide) from the lower aqueous

phase (containing unreacted TNPAL-SM and acidic buffer)[2].

Halogenated Organic Waste (Primary Hazard): Any expired, unused, or compromised

TNPAL-Sphingomyelin stock solutions MUST be disposed of in designated Halogenated

Organic Waste containers. Causality: Chloroform contains chlorine. Mixing halogenated

waste with standard non-halogenated waste violates environmental regulations and can

trigger dangerous exothermic reactions in waste drums.

Non-Halogenated Organic Waste: The upper heptane/isopropanol phase from the assay

extraction step should be collected in a Non-Halogenated Organic Waste container, provided
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no chloroform was reintroduced during the assay[2].

Acidic Aqueous Waste: The lower aqueous phase contains 5% H2SO4 and trace lipids[2]. It

must be neutralized or collected directly into an Acidic Aqueous Waste container for EH&S

processing. Do not pour this down the drain[3].

Solid Contaminants: Pipette tips, microcentrifuge tubes, and gloves contaminated with the

stock solution must be left in the fume hood to allow residual chloroform to off-gas, and then

disposed of in solid hazardous waste bins.
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Operational workflow and waste segregation pathways for TNPAL-Sphingomyelin assays.

Spill Response & Decontamination
In the event of a spill involving the TNPAL-Sphingomyelin stock solution:

Evacuation & PPE: Due to the high volatility and toxicity of the chloroform vehicle (Flash

point: 11°C), immediately evacuate the immediate area if the spill occurs outside a fume

hood. Responders must don appropriate PPE, including a type ABEK respirator filter and

heavy fluorinated rubber gloves.

Containment: Do NOT use combustible materials like paper towels for neat stock spills.

Absorb the spill with an inert, liquid-binding material such as diatomaceous earth, sand, or

universal acid binders[4].

Disposal of Spill Kit: Transfer the absorbed material to a tightly sealable hazardous waste

container, label it as "Halogenated Organic Solid Waste (Chloroform/Methanol)", and contact

EH&S for immediate pickup[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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